Cas no 60095-57-0 (1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride)
60095-57-0 structure
Product Name:1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride
CAS No:60095-57-0
MF:C24H22Cl2N2
MW:409.350883960724
CID:2834598
PubChem ID:67420094
Update Time:2025-04-21
1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride
- 60095-57-0
- DTXSID40737242
- SCHEMBL2469434
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- Inchi: 1S/C24H22N2.2ClH/c1-19-3-7-23(8-4-19)25-15-11-21(12-16-25)22-13-17-26(18-14-22)24-9-5-20(2)6-10-24;;/h3-18H,1-2H3;2*1H/q+2;;/p-2
- InChI Key: UQBJSEKAYVPBFQ-UHFFFAOYSA-L
- SMILES: [Cl-].[Cl-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 408.1160041 g/mol
- Monoisotopic Mass: 408.1160041 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.8
- Molecular Weight: 409.3
1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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